Cas no 1060816-18-3 (2-Bromo-4-isopropyloxazole)
2-Bromo-4-isopropyloxazole structure
Product Name:2-Bromo-4-isopropyloxazole
CAS No:1060816-18-3
MF:C6H8BrNO
MW:190.03782081604
CID:2624147
PubChem ID:72212319
Update Time:2025-04-21
2-Bromo-4-isopropyloxazole Chemical and Physical Properties
Names and Identifiers
-
- AB68314
- 1060816-18-3
- 2-BROMO-4-ISOPROPYLOXAZOLE
- AKOS026735797
- 2-Bromo-4-isopropyloxazole
-
- Inchi: 1S/C6H8BrNO/c1-4(2)5-3-9-6(7)8-5/h3-4H,1-2H3
- InChI Key: LMMYCPVEEHKMIQ-UHFFFAOYSA-N
- SMILES: BrC1=NC(=CO1)C(C)C
Computed Properties
- Exact Mass: 188.97893Da
- Monoisotopic Mass: 188.97893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 26Ų
2-Bromo-4-isopropyloxazole Related Literature
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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